N-(4-bromophenyl)-6-oxo-1H-pyridazine-3-carboxamide

• IUPAC Name: N-(4-bromophenyl)-6-oxo-1H-pyridazine-3-carboxamide
• InChI: InChI=1S/C11H8BrN3O2/c12-7-1-3-8(4-2-7)13-11(17)9-5-6-10(16)15-14-9/h1-6H,(H,13,17)(H,15,16)
• InChI Key: VQUYJPBPOBLFDE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=NNC(=O)C=C2)Br
• Molecular Formula: C11H8BrN3O2
• Molecular Weight: 294.10 g/mol

Description

“N-(4-bromophenyl)-6-oxo-1H-pyridazine-3-carboxamide” is a complex organic compound. It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms, and a carboxamide group, which is a derivative of carboxylic acids and includes an amide functional group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds, such as benzamides, can be synthesized through direct condensation of carboxylic acids and amines. Another method involves the Suzuki cross-coupling of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine with various arylboronic acids.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and a heterocyclic ring. The bromophenyl component suggests the presence of a bromine atom attached to a phenyl ring.

Chemical Reactions Analysis

The compound, due to the presence of the bromophenyl and carboxamide groups, may undergo various chemical reactions. For instance, Suzuki cross-coupling reactions could be possible, which are used to form carbon-carbon bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For similar compounds, properties such as molecular weight, density, melting point, boiling point, and solubility in various solvents would be relevant.

Scientific Research Applications

Antimicrobial Activity

• N-(4-bromophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has been evaluated for its antimicrobial potential. . Specifically, it demonstrates activity against Gram-positive pathogens, including biofilm-associated infections caused by Enterococcus faecium.

Antioxidant Properties

• Researchers have investigated the compound’s antioxidant effects using assays such as DPPH, ABTS, and ferric reducing power. These tests assess its ability to scavenge free radicals and protect cells from oxidative damage. .

Toxicity Assessment

• Toxicity studies involving freshwater cladoceran Daphnia magna Straus revealed insights into the compound’s safety profile. .

Drug Design and Scaffold Exploration

• The compound’s unique structure, containing both an L-valine residue and a 4-[(4-bromophenyl)sulfonyl]phenyl moiety, makes it an interesting scaffold for drug design. .

TYK2 Enzyme Inhibition

• Another related compound, N-[(4-bromophenyl)(phenyl)methyl]-2-methylbenzamide , selectively inhibits the TYK2 enzyme. .

Antibacterial Screening

• In a separate study, molecules derived from the compound were screened for antibacterial activity against extensively drug-resistant (XDR) pathogens, including carbapenem-resistant Acinetobacter baumannii (CRAB), Klebsiella pneumoniae (CRKP), Escherichia coli (CREC), and methicillin-resistant Staphylococcus aureus (MRSA). .

Safety and Hazards

As with any chemical compound, handling “N-(4-bromophenyl)-6-oxo-1H-pyridazine-3-carboxamide” would require appropriate safety measures. This could include avoiding contact with skin and eyes, not breathing in dust, and not ingesting the compound.

Mechanism of Action

Target of Action

Similar compounds have been found to bind with high affinity to multiple receptors , which could be helpful in developing new useful derivatives.

Mode of Action

It’s known that similar compounds interact with their targets, leading to various changes .

Biochemical Pathways

Related compounds have been shown to impact a variety of biological activities, suggesting that they may affect multiple pathways .

Pharmacokinetics

The lipophilic character of similar compounds, expressed by the clogp value, seems to confirm the hypothesis of a better antimicrobial effect for most tested bacterial strains .

Result of Action

Related compounds have shown promising antimicrobial and antiproliferative activities .

Action Environment

The environment can significantly impact the effectiveness of similar compounds .